2-{4-[3-oxo-3-(1-piperidinyl)-1-propen-1-yl]phenyl}-5-pentylpyridine

• IUPAC Name: (E)-3-[4-(5-pentylpyridin-2-yl)phenyl]-1-piperidin-1-ylprop-2-en-1-one
• InChI: InChI=1S/C24H30N2O/c1-2-3-5-8-21-11-15-23(25-19-21)22-13-9-20(10-14-22)12-16-24(27)26-17-6-4-7-18-26/h9-16,19H,2-8,17-18H2,1H3/b16-12+
• InChI Key: NCJYJNCEMKRGRV-FOWTUZBSSA-N
• Canonical SMILES: CCCCCC1=CN=C(C=C1)C2=CC=C(C=C2)C=CC(=O)N3CCCCC3
• Isomeric SMILES: CCCCCC1=CN=C(C=C1)C2=CC=C(C=C2)/C=C/C(=O)N3CCCCC3
• Molecular Formula: C24H30N2O
• Molecular Weight: 362.5 g/mol

Description

2-{4-[3-oxo-3-(1-piperidinyl)-1-propen-1-yl]phenyl}-5-pentylpyridine is a useful research compound. Its molecular formula is C24H30N2O and its molecular weight is 362.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 362.235813585 g/mol and the complexity rating of the compound is 461. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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